Cas no 1832535-29-1 (2-Nitro-n-(pyrrolidin-2-ylmethyl)benzene-1-sulfonamide)

2-Nitro-N-(pyrrolidin-2-ylmethyl)benzene-1-sulfonamide is a sulfonamide derivative featuring a nitro-substituted benzene ring and a pyrrolidinylmethyl moiety. This compound is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate. The nitro group enhances reactivity for further functionalization, while the sulfonamide scaffold offers stability and binding affinity, making it suitable for the development of pharmacologically active molecules. Its structural features may facilitate applications in drug discovery, particularly in targeting enzymes or receptors where sulfonamide-based inhibitors are effective. The compound’s synthetic accessibility and modifiable framework provide a foundation for derivatization in research settings.

2-Nitro-n-(pyrrolidin-2-ylmethyl)benzene-1-sulfonamide structure

1832535-29-1 structure

Product Name:2-Nitro-n-(pyrrolidin-2-ylmethyl)benzene-1-sulfonamide

CAS No:1832535-29-1

MF:C₁₁H₁₅N₃O₄S

MW:285.319501161575

CID:5711417

PubChem ID:55084303

Update Time:2025-05-20

2-Nitro-n-(pyrrolidin-2-ylmethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- SCHEMBL3433108
- 1832535-29-1
- EN300-1169744
- 2-NITRO-N-(PYRROLIDIN-2-YLMETHYL)BENZENE-1-SULFONAMIDE
- 2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide
- AKOS006096098
- Benzenesulfonamide, 2-nitro-N-(2-pyrrolidinylmethyl)-, hydrochloride (1:1)
- 2-Nitro-n-(pyrrolidin-2-ylmethyl)benzene-1-sulfonamide
- Inchi： 1S/C11H15N3O4S/c15-14(16)10-5-1-2-6-11(10)19(17,18)13-8-9-4-3-7-12-9/h1-2,5-6,9,12-13H,3-4,7-8H2
- InChI Key： KXQKWDLWJHHDOM-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC1CCCN1)(=O)=O

Computed Properties

Exact Mass: 285.07832714g/mol
Monoisotopic Mass: 285.07832714g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 112Å²

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